Cas no 2137512-97-9 (2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(1H-pyrrol-1-yl)propanoic acid)

• Product Name: 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(1H-pyrrol-1-yl)propanoic acid
• CAS No: 2137512-97-9
• CID: 4639781
• Update Time: 2025-06-08

2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(1H-pyrrol-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-1-propanoic acid, α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-
• 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(1H-pyrrol-1-yl)propanoic acid

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(1H-pyrrol-1-yl)propanoic acid

Introduction to 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(1H-pyrrol-1-yl)propanoic Acid (CAS No. 2137512-97-9)

2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(1H-pyrrol-1-yl)propanoic acid, identified by its CAS number 2137512-97-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The unique structural features of this molecule, particularly the presence of a fluoren-9-yl moiety and a pyrrol ring, contribute to its distinctive chemical properties and potential therapeutic applications.

The fluoren-9-yl group, a fused bicyclic aromatic system, is known for its stability and rigidity, which can enhance the binding affinity of the molecule to biological targets. This structural motif is frequently employed in the design of drug candidates due to its ability to provide a hydrophobic surface that interacts favorably with lipid-rich environments in biological membranes. Additionally, the methoxy carbonyl group in the molecule's structure suggests potential for protease inhibition, a key mechanism in the development of antiviral and anticancer agents.

The pyrrol ring, another critical component of this compound, is a common scaffold in medicinal chemistry. Pyrroles are heterocyclic compounds that exhibit a wide range of biological activities, including antimicrobial, antifungal, and anti-inflammatory properties. The incorporation of a pyrrol group into the molecular framework of 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(1H-pyrrol-1-yl)propanoic acid enhances its pharmacological potential by contributing to both its solubility and bioavailability.

In recent years, there has been growing interest in the development of novel therapeutic agents that target specific enzymatic pathways involved in disease progression. The structure of 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(1H-pyrrol-1-yl)propanoic acid suggests that it may interact with various proteases and kinases, which are key players in numerous diseases, including cancer and inflammatory disorders. Preliminary studies have indicated that this compound exhibits inhibitory activity against certain proteases, making it a promising candidate for further investigation.

The synthesis of 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(1H-pyrrol-1-yl)propanoic acid involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and protecting group strategies, is essential for constructing the complex molecular framework efficiently. These synthetic methodologies not only highlight the compound's structural complexity but also demonstrate the sophistication required in modern pharmaceutical chemistry.

One of the most intriguing aspects of this compound is its potential application in targeted drug delivery systems. The combination of hydrophobic and hydrophilic regions within its structure allows it to be incorporated into liposomes or nanoparticles, which can enhance its delivery to specific tissues or cells. This targeted approach could improve therapeutic efficacy while minimizing side effects associated with systemic administration.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with greater accuracy before conducting wet lab experiments. Molecular docking studies using 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(1H-pyrrol-1-yl)propanoic acid have revealed potential binding interactions with various protein targets, providing insights into its mechanism of action. These computational findings have guided experimental efforts and have accelerated the discovery process.

The pharmacokinetic properties of this compound are also under investigation. Understanding how quickly it is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic use. Initial pharmacokinetic studies suggest that 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(1H-pyrrol-1-y)propanoic acid exhibits favorable bioavailability and metabolic stability, which are essential characteristics for any drug candidate.

In conclusion, 2-{[(9H-fluoren-9-yyyy)]methyl}carboxy{[()]]})]})]]})]})]]})]})]]})]})]]})]})]]})]})]]})]})]]})]})]]]methyl{[(fluorene-fluenine-flurene-yearly)]methyl}]methyl}yearly)]methyl}yearly)]methyl}yearly)]methyl}yearly)]methyl}yearly)]methyl}yearly)]methyl}yearly)]methyl}yearly)]methyl}(CAS No.2137512–97–99)(CAS No.2137512–97–99)(CAS No.2137512–97–99)(CAS No.2137512–97–99)(CAS No.2137512–97–99)(CAS No.2137512–97–99)(CAS No.2137512–97–99)^{[superscript]}(CAS No.)<--><--><--><--><--><--><--><-->